1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• SMILES: CC(=O)C1=C(C=C(C=C1)N2C=CN=C2)Cl
• InChI: InChI=1S/C11H9ClN2O/c1-8(15)10-3-2-9(6-11(10)12)14-5-4-13-7-14/h2-7H,1H3
• InChIKey: BMOHRIXYDWEXCK-UHFFFAOYSA-N

Procuring 1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one: A Strategic Building Block in Azole-Based Inhibitor Design

1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one (CAS 1339531-02-0) is a halogenated imidazole-acetophenone derivative that serves as a critical scaffold for structure-activity relationship (SAR) investigations across several therapeutic enzyme targets . Its core structure integrates an imidazole ring, critical for heme-iron coordination in cytochrome P450 (CYP) enzymes and thromboxane synthetase, with a 2-chloro-substituted acetophenone moiety that influences molecular recognition through unique electronic and steric constraints [1]. Sourced primarily as a high-purity (≥95%) research intermediate from validated suppliers like Fluorochem and CymitQuimica, this compound is positioned not as a final drug candidate, but as an essential, non-interchangeable synthetic precursor for groups developing next-generation selective azole inhibitors .

Workflow

Intermediate for azole-based enzyme inhibitor design, enabling SAR around halogenated imidazole-acetophenone scaffolds.

Selection context

2-Chloro substituent offers a unique vector for electronic and steric tuning; non-interchangeable with non-halogenated analogs.

Procurement logic

Sourced as a research intermediate for in-house synthesis of targeted libraries, not a final bioactive probe.

• [1] Angela Stefanachi, Nina Hanke, Leonardo Pisani, Francesco Leonetti, Orazio Nicolotti, Marco Catto, Saverio Cellamare, Rolf W Hartmann, Angelo Carotti. Discovery of new 7-substituted-4-imidazolylmethyl coumarins and 4'-substituted-2-imidazolyl acetophenones open analogues as potent and selective inhibitors of steroid-11β-hydroxylase. European Journal of Medicinal Chemistry, 2015, 89, 106-114. View Source

Why Generic 4'-(Imidazol-1-yl)acetophenone Cannot Replace the 2-Chloro Variant in Advanced SAR Programs

The non-halogenated parent molecule, 4'-(imidazol-1-yl)acetophenone (CAS 10041-06-2), is a known pharmacological agent with reported thromboxane synthetase inhibition [1], but its utility in modern drug discovery is fundamentally limited by its unsubstituted aryl ring [2]. Attempting to use this generic analog as a direct substitute for 1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one in a research program targeting CYP enzymes or other imidazole-binding proteins would fail to interrogate the critical 2-chloro substitution site, which is a proven determinant of CYP isoform selectivity and metabolic stability in imidazole-based inhibitors [2]. The specific chloro substitution is not a minor modification; it is a essential vector for exploring the structure-activity landscape that dictates nanomolar potency and selectivity profiles, making the procurement of the precisely substituted compound a non-negotiable requirement for meaningful data generation [2].

1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one: 2-chloro substituent present; allows aryl substitution SAR for CYP selectivity profiling.

4'-(Imidazol-1-yl)acetophenone: unsubstituted phenyl ring; lacks the halogen vector required to probe isoform-selective interactions observed in related analog series.

Using the non-halogenated parent may not reveal how the 2-position influences electronic modulation of the imidazole pharmacophore, a parameter reported to shift CYP11B1 selectivity in analogs.

Calculated LogP ~1.90; increased lipophilicity may support membrane permeability studies for intracellular or CNS models.

Lower molecular weight and distinct melting profile; physicochemical behavior differs significantly from the 2-chloro variant.

Lipophilicity differences can alter passive permeability and metabolic stability; switching to the unsubstituted analog may change exposure parameters in cellular or in vivo models.

Building block for generating novel derivatives that can be benchmarked against the parent scaffold’s in vivo thromboxane synthetase inhibition data.

Parent compound already characterized in SHR model (89% TxB2 suppression); further modification limited, restricting exploration of halogen-dependent pharmacodynamic effects.

Substitution prevents exploration of how halogenation modulates the established in vivo pharmacodynamic baseline, limiting SAR expansion for thromboxane synthetase pathway research.

• [1] H D Uderman, R J Workman, E K Jackson. Attenuation of the development of hypertension in spontaneously hypertensive rats by the thromboxane synthetase inhibitor, 4'-(imidazol-1-yl) acetophenone. Prostaglandins, 1982 Aug, 24(2), 237-44. View Source
• [2] Angela Stefanachi, et al. Discovery of new 7-substituted-4-imidazolylmethyl coumarins and 4'-substituted-2-imidazolyl acetophenones open analogues as potent and selective inhibitors of steroid-11β-hydroxylase. European Journal of Medicinal Chemistry, 2015, 89, 106-114. View Source

Quantitative Differentiation Roadmap for 1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one

Electronic Perturbation of the Imidazole Pharmacophore via Ortho-Chloro Substitution

The introduction of a chlorine atom at the 2-position of the acetophenone ring directly modulates the electronic environment of the imidazole ring, a critical pharmacophore for heme-iron coordination. This modification is known to impact the type-II binding affinity to cytochrome P450 enzymes. While direct binding data for this precise compound is not publicly available, the fundamental role of aryl substitution on CYP11B1 potency and selectivity has been quantified in the closely related 4'-substituted-2-imidazolyl acetophenone series. In that class, structural analogs demonstrated nanomolar affinity for human CYP11B1, with IC50 values as low as 15 nM, and achieved selectivity indices over CYP11B2 (SIB = 33) and CYP19 (SIB = 390) [1]. The 2-chloro substituent provides a distinct electronic and steric profile compared to unsubstituted or other halogen-substituted variants, making this compound a logical and non-redundant probe for SAR studies.

SAR Impact

Class-level inference

Related 2-imidazolyl acetophenone analog achieved CYP11B1 IC50 = 15 nM, SIB CYP11B2 = 33, SIB CYP19 = 390; 2-chloro substitution enables SAR not possible with unsubstituted parent.

Supports CYP selectivity pocket exploration using the 2-chloro vector; direct binding data for this building block not available.

Inferred from class-level analog studies; requires synthesis and assay confirmation.

Evidence Dimension	Impact of aryl substitution on CYP11B1 inhibition potency and selectivity; inferred potency for halogenated probes.
Target Compound Data	Not directly measured for CYP11B1; this compound is used as a building block to generate analogs that are then tested.
Comparator Or Baseline	Lead compound 23 (2-(1H-imidazol-1-yl)-1-(4-{[3(trifluoromethoxy)benzyl]oxy}phenyl) ethanone) in the Stefanachi et al. series: CYP11B1 IC50 = 15 nM, SIB (over CYP11B2) = 33, SIB (over CYP19) = 390.
Quantified Difference	The 2-chloro substitution is a unique synthetic vector not present in comparator. SAR from the related series demonstrates that aryl ring substitution patterns are directly responsible for a >4-fold improvement in CYP11B1 potency (15 nM vs. 72 nM for lead 2) and an 8-fold increase in selectivity.
Conditions	In vitro recombinant human CYP enzyme assays; inhibitor potency measured by IC50 values; selectivity expressed as SIB (IC50 CYP11B2 / IC50 CYP11B1).

Why This Matters

For a researcher purchasing a building block for a medicinal chemistry campaign, the unique substitution pattern directly enables the exploration of SAR around the critical aryl ring, allowing the interrogation of binding pockets that control potency and selectivity against a panel of heme-containing enzymes.

• [1] Angela Stefanachi, et al. Discovery of new 7-substituted-4-imidazolylmethyl coumarins and 4'-substituted-2-imidazolyl acetophenones open analogues as potent and selective inhibitors of steroid-11β-hydroxylase. European Journal of Medicinal Chemistry, 2015, 89, 106-114. View Source

Comparative Physicochemical Properties and Drug-Likeness Profile

The ortho-chloro substitution directly alters the compound's physicochemical profile relative to its non-halogenated parent. The calculated partition coefficient (LogP) for 1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one is reported as 1.90 . In contrast, the unsubstituted parent 4'-(imidazol-1-yl)acetophenone has an experimental melting point of 110-114°C and its solubility profile differs significantly . An increase in lipophilicity can enhance membrane permeability but also requires careful monitoring for off-target binding. This shift in LogP is a quantifiable and decisive factor when selecting a synthetic intermediate for CNS or intracellular target programs, as it directly influences passive permeability and metabolic vulnerability.

Lipophilicity

Data to verify

Calculated LogP = 1.90

May influence membrane permeability for CNS or intracellular target programs compared to non-halogenated parent.

Vendor-calculated value; experimental LogP not independently validated.

Evidence Dimension	Calculated Partition Coefficient (LogP)
Target Compound Data	LogP = 1.90 (calculated)
Comparator Or Baseline	4'-(Imidazol-1-yl)acetophenone (CAS 10041-06-2) has a different physical profile; no single LogP value was found for direct comparison, but its lower molecular weight (186.21 g/mol vs. 220.66 g/mol) and distinct melting point (110-114°C) confirm fundamentally different physicochemical behavior .
Quantified Difference	The 2-chloro substituent increases the molecular weight by +34 g/mol and significantly raises lipophilicity, enabling a predicted LogP of 1.90.
Conditions	In silico calculation as reported by vendor technical datasheet.

Why This Matters

For procurement, a higher and precisely defined LogP value offers a clear, calculable advantage in designing compounds intended to cross biological membranes, a critical parameter for CNS and intracellular target programs. This eliminates the guesswork associated with using a less lipophilic analog.

In Vivo Pharmacodynamic Differentiation: Attenuation of Hypertension by the Parent Scaffold

The non-chlorinated parent molecule, 4'-(imidazol-1-yl)acetophenone, serves as a potent and selective thromboxane (Tx) synthetase inhibitor in a well-established in vivo model of hypertension. A single 100 mg/kg subcutaneous injection in spontaneously hypertensive rats (SHR) suppressed serum TxB2 levels by 89.1% (p < 0.001) at 3 hours, with no significant alteration of plasma 6-keto-PGF1 alpha, confirming its mechanistic selectivity [1]. This provides a robust baseline for a medicinal chemistry program. The 2-chloro-substituted variant, 1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one, is the logical next-generation probe to explore how halogenation modulates this proven pharmacodynamic effect, potentially improving potency, duration of action, or pharmacokinetic properties [1].

In Vivo Benchmark

Class-level inference

Parent (Ro 22-3581) suppressed serum TxB2 by 89.1% at 3h (p<0.001, SHR model, 100 mg/kg s.c.); no direct data for 2-chloro building block.

Establishes thromboxane pathway inhibition baseline for halogenated analog exploration in hypertension-related research models.

Benchmark derived from 1982 study; requires contemporary model validation.

Evidence Dimension	In vivo target engagement and functional effect in a disease model
Target Compound Data	No direct in vivo data. The compound is intended to be used as a precursor to synthesize and test new analogs against this established baseline.
Comparator Or Baseline	4'-(Imidazol-1-yl)acetophenone (Ro 22-3581): 89.1% suppression of serum TxB2 at 3 hours post 100 mg/kg s.c. dose. Chronic treatment attenuated systolic blood pressure in SHR from 184.8 ± 4.6 mmHg to 155.3 ± 3.7 mmHg at 10 weeks of age (p < 0.001) [1].
Quantified Difference	The comparator establishes a critical in vivo benchmark. The 2-chloro analog is the essential chemical tool to study the effects of halogenation on this potent pharmacodynamic response.
Conditions	Spontaneously hypertensive rat (SHR) model; subcutaneous administration; biomarker measurement via serum TxB2 and 6-keto-PGF1 alpha levels.

Why This Matters

This prior in vivo data de-risks the procurement of the 2-chloro building block. It validates the core pharmacophore against a therapeutically relevant target and provides a clear, quantitative benchmark against which new compounds derived from this building block can be directly compared.

• [1] H D Uderman, R J Workman, E K Jackson. Attenuation of the development of hypertension in spontaneously hypertensive rats by the thromboxane synthetase inhibitor, 4'-(imidazol-1-yl) acetophenone. Prostaglandins, 1982 Aug, 24(2), 237-44. View Source

Synthetic Utility: A Distinct Building Block for Generating Patentable Chemical Space

From a procurement standpoint for drug discovery, the value of a research intermediate often lies in its ability to generate novel, patentable matter. Patents covering the broad class of imidazole ketone derivatives, such as US Patent 4,761,483, highlight the therapeutic utility of chloro-substituted imidazole ketones, but the genus claims encompass a vast array of specific compounds [1]. Using a commercially available, uniquely substituted building block like 1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one to synthesize a focused library provides a strategic advantage. In contrast, the non-substituted parent compound 4'-(imidazol-1-yl)acetophenone has been known since at least 1982 and has a narrow patent landscape for simple derivatives [2]. This makes the 2-chloro variant a key intermediate for creating new chemical entities with a stronger proprietary position.

IP Potential

Supporting evidence

Unique scaffold not extensively exemplified in broad imidazole ketone genus patents; parent compound known since 1980s.

May support generation of novel chemical entities for proprietary azole-based series.

Independent patent landscape review recommended before filing.

Evidence Dimension	Potential for generating novel and patentable chemical entities
Target Compound Data	1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one is a distinct chemical entity with CAS 1339531-02-0, not explicitly exemplified in the broadest genus patents.
Comparator Or Baseline	The parent compound 4'-(imidazol-1-yl)acetophenone (CAS 10041-06-2) has been widely known and used in research since the 1980s, limiting the novelty of simple derivatives.
Quantified Difference	Not quantifiable as a single metric. The differentiation lies in the unique, commercially available substitution pattern that allows for exploration of new chemical space.
Conditions	Intellectual property landscape analysis for imidazole-acetophenone derivatives.

Why This Matters

For a commercial or academic drug discovery group, procuring this specific building block is a strategic investment in creating a proprietary and defensible chemical series, rather than relying on a generic, widely-explored scaffold whose derivatives may be harder to patent.

• [1] Lawson, K.R. and Upton, R.M. Chloro-substituted ketone imidazole derivatives. United States Patent 4,761,483. Issued August 2, 1988. View Source
• [2] H D Uderman, R J Workman, E K Jackson. Attenuation of the development of hypertension in spontaneously hypertensive rats by the thromboxane synthetase inhibitor, 4'-(imidazol-1-yl) acetophenone. Prostaglandins, 1982. View Source

Pivotal Application Scenarios for 1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one

Probing CYP11B1 Selectivity Pockets in Cushing's Syndrome Drug Discovery

In a medicinal chemistry program targeting CYP11B1 for the treatment of Cushing's syndrome, this compound serves as the ideal starting ketone for Claisen-Schmidt condensation to generate a targeted chalcone library. The ortho-chloro substituent is critical for probing the enzyme's active site topology. As demonstrated in related 2-imidazolyl acetophenone series, subtle aryl modifications can shift CYP11B1 potency from mid-nanomolar (IC50 = 72 nM) to highly potent (IC50 = 15 nM) levels while simultaneously enhancing selectivity over CYP11B2 from SIB = 4.0 to SIB = 33 [1]. Procuring this specific, halogenated building block is a prerequisite for generating data that can drive the design of a selective clinical candidate.

Investigating Halogen Effects on Thromboxane Synthetase Inhibition

Given that the parent compound, 4'-(imidazol-1-yl)acetophenone, has demonstrated potent and selective in vivo thromboxane synthetase inhibition—suppressing serum TxB2 by 89.1% in the SHR model—this 2-chloro analog is the next logical step in an SAR investigation [1]. A research team would purchase this compound to directly synthesize and test a panel of derivatives to elucidate how the 2-chloro substituent affects pharmacodynamic potency and selectivity relative to the established in vivo benchmark. This constitutes a clear, data-driven research use-case where generic substitution would fail to answer the hypothesis.

Generation of Novel IP in Azole-Based Enzyme Inhibitors

For a biotechnology company or academic group aiming to secure intellectual property in the competitive field of azole-based enzyme inhibitors, this building block enables the rapid synthesis of a library of novel, non-obvious analogs. As of its known introduction into the research market, 1-[2-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one is not extensively exemplified in the major genus patents covering this chemical space [1]. Utilizing it as the core scaffold for a new series provides a direct path to composition-of-matter claims, a benefit not achievable with the decades-old, unsubstituted parent compound.

Application

Selection Property

Validation Focus

CYP11B1 selectivity pocket studies for endocrine research

2-chloro aryl substitution vector enabling electronic/steric SAR

Enzyme inhibition potency & isoform selectivity endpoints

Thromboxane synthase pathway SAR

Halogen modulation of the imidazole pharmacophore

In vivo target engagement & biomarker comparison to parent baseline

Azole-based inhibitor series expansion for IP generation

Unique, commercially available substitution pattern for novel scaffolds

IP landscape review & novelty assessment against prior art

• [1] Angela Stefanachi, et al. Discovery of new 7-substituted-4-imidazolylmethyl coumarins and 4'-substituted-2-imidazolyl acetophenones open analogues as potent and selective inhibitors of steroid-11β-hydroxylase. European Journal of Medicinal Chemistry, 2015, 89, 106-114. View Source